Cas no 116965-16-3 (3-Nitro-4-trifluoromethylbenzoic Acid)
3-Nitro-4-trifluoromethylbenzoic Acid is a versatile aromatic carboxylic acid derivative featuring both nitro and trifluoromethyl functional groups at the 3- and 4-positions of the benzene ring, respectively. This compound exhibits strong electron-withdrawing properties due to the synergistic effects of the nitro and trifluoromethyl groups, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and advanced materials. Its high reactivity and stability under various conditions allow for efficient further functionalization, such as amidation or esterification. The presence of the trifluoromethyl group enhances lipophilicity, which can improve bioavailability in drug design. The compound is typically supplied as a high-purity crystalline solid, ensuring consistent performance in synthetic applications.
116965-16-3 structure
Product Name:3-Nitro-4-trifluoromethylbenzoic Acid
CAS No:116965-16-3
MF:C8H4F3NO4
MW:235.116872787476
MDL:MFCD00274359
CID:139279
PubChem ID:2779015
Update Time:2025-07-02
3-Nitro-4-trifluoromethylbenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Nitro-4-(trifluoromethyl)benzoic acid
- 4-(Trifluoromethyl)-3-nitrobenzoic acid
- Benzoic acid,3-nitro-4-(trifluoromethyl)-
- 3-NITRO-4-(TRIFLUOROMETHYL)BENZOIC
- 3NTF-BOA
- 5-Carboxy-2-(trifluoromethyl)nitrobenzene, 4-Carboxy-2-nitrobenzotrifluoride
- 3-Nitro-4-trifluoromethylbenzoic acid
- PubChem4541
- NIWGMOJIGTUDFT-UHFFFAOYSA-N
- SBB064616
- PC0553
- CK1070
- VZ27139
- AS00763
- AS00953
- AM808189
- SY024755
- CS-W023079
- Benzoic acid, 3-nitro-4-(trifluoromethyl)-
- AC-24994
- 116965-16-3
- AKOS005259562
- DTXSID70381232
- W-200904
- MFCD00274359
- FT-0616218
- 4-Carboxy-2-nitrobenzotrifluorid
- 3-Nitro-4-trifluoromethyl benzoic acid
- 3-Nitro-4-(trifluoromethyl)benzoicacid
- Z1712737241
- SCHEMBL1265098
- AS-18837
- A20442
- EN300-141422
- 5-Carboxy-2-(trifluoromethyl)nitrobenzene
- 3-Nitro-4-(trifluoromethyl)benzoic Acid; 4-(Trifluoromethyl)-3-nitrobenzoic Acid
- DB-010061
- 3-Nitro-4-trifluoromethylbenzoic Acid
-
- MDL： MFCD00274359
- Inchi： 1S/C8H4F3NO4/c9-8(10,11)5-2-1-4(7(13)14)3-6(5)12(15)16/h1-3H,(H,13,14)
- InChI Key： NIWGMOJIGTUDFT-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(C(=O)O)=CC=1[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 235.00900
- Monoisotopic Mass: 235.00924210g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.1
- XLogP3: 2.2
Experimental Properties
- Density: 1.596
- Melting Point: 169°C
- Boiling Point: 330°C at 760 mmHg
- PSA: 83.12000
- LogP: 2.83500
3-Nitro-4-trifluoromethylbenzoic Acid Security Information
- Hazard Statement： H302-H315-H319-H335
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Safety Term：S26-S36/37/39
- HazardClass：IRRITANT, IRRITANT-HARMFUL
- Risk Phrases：R36/37/38
3-Nitro-4-trifluoromethylbenzoic Acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Nitro-4-trifluoromethylbenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 009048-5g |
3-Nitro-4-trifluoromethylbenzoic Acid |
116965-16-3 | 97% | 5g |
567.0CNY | 2021-07-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 009048-25g |
3-Nitro-4-trifluoromethylbenzoic Acid |
116965-16-3 | 97% | 25g |
2405.0CNY | 2021-07-06 | |
| Alichem | A013006371-250mg |
3-Nitro-4-(trifluoromethyl)benzoic acid |
116965-16-3 | 97% | 250mg |
$484.80 | 2023-09-04 | |
| Alichem | A013006371-500mg |
3-Nitro-4-(trifluoromethyl)benzoic acid |
116965-16-3 | 97% | 500mg |
$863.90 | 2023-09-04 | |
| Alichem | A013006371-1g |
3-Nitro-4-(trifluoromethyl)benzoic acid |
116965-16-3 | 97% | 1g |
$1564.50 | 2023-09-04 | |
| Chemenu | CM160485-10g |
3-Nitro-4-(trifluoromethyl)benzoic acid |
116965-16-3 | 95+% | 10g |
$112 | 2021-06-16 | |
| Chemenu | CM160485-25g |
3-Nitro-4-(trifluoromethyl)benzoic acid |
116965-16-3 | 95+% | 25g |
$224 | 2021-06-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IE603-20g |
3-Nitro-4-trifluoromethylbenzoic Acid |
116965-16-3 | 98% | 20g |
1114.0CNY | 2021-07-13 | |
| TRC | N565330-1g |
3-Nitro-4-trifluoromethylbenzoic Acid |
116965-16-3 | 1g |
$ 69.00 | 2023-09-06 | ||
| TRC | N565330-5g |
3-Nitro-4-trifluoromethylbenzoic Acid |
116965-16-3 | 5g |
$ 126.00 | 2023-09-06 |
3-Nitro-4-trifluoromethylbenzoic Acid Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
116965-16-3 (3-Nitro-4-trifluoromethylbenzoic Acid) Related Products
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- 1227581-78-3(2-nitro-3-(trifluoromethyl)benzoicacid)
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